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inhibitors

  • 2614W94
    2614W94
    • Cat. No.:
    • B1663313
    • CAS No.:
    • Molecular Formula:
    • C15H11F3O4S
    • Molecular Weight:
    • 344.3 g/mol
    Description
    2614W94 is a selective, reversible inhibitor of monoamine oxidase-A with a competitive mechanism of inhibition and IC50 of 5 nM and Ki of 1.6 nM with serotonin as substrate. ...
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  • Simetryn
    Simetryn
    • Cat. No.:
    • B1662803
    • CAS No.:
    • 1014-70-6
    • Molecular Formula:
    • C8H15N5S
    • Molecular Weight:
    • 213.31 g/mol
    Description
    Simetryn is a diamino-1,3,5-triazine that is N,N'-diethyl-1,3,5-triazine-2,4-diamine substituted by a methylthio group at position 6. It has a role as a herbicide. It is a diamino-1,3,5-triazine and a methylthio...
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  • 2-(3-methoxy-2H-1,4-benzodioxin-3-yl)-4,5-dihydro-1H-imidazole;hydrochloride
    2-(3-methoxy-2H-1,4-benzodioxin-3-yl)-4,5-dihydro-1H-im...
    • Cat. No.:
    • B1663413
    • CAS No.:
    • 109544-45-8
    • Molecular Formula:
    • C12H15ClN2O3
    • Molecular Weight:
    • 270.71 g/mol
    Description
    RX 821002 hydrochloride(cas 109544-45-8) is a potent, selective α2-adrenoceptor antagonist with very low affinity for imidazoline sites, displays selectivity for the α2D over the α2A subtypes (pKd values are 9.7...
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  • Tunicamycin
    Tunicamycin
    • Cat. No.:
    • B1663573
    • CAS No.:
    • 11089-65-9
    • Molecular Formula:
    • C30H46N4O16
    • Molecular Weight:
    • 718.7 g/mol
    Description
    Nucleoside antibiotic that inhibits protein glycosylation. Inhibits GlcNAc phosphotransferase (GPT) and inhibits the transfer of N-acetylglucosamine-1-phosphate from UDP-N-acetylglucosamine to dolichol phosphate...
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  • Tandospirone citrate
    Tandospirone citrate
    • Cat. No.:
    • B1662828
    • CAS No.:
    • 112457-95-1
    • Molecular Formula:
    • C27H37N5O9
    • Molecular Weight:
    • 575.6 g/mol
    Description
    Tandospirone citrate is a citrate salt of tandospirone , comprising equimolar amounts of citric acid and tandospirone. It is an anxiolytic drug used in the treatment of anxiety disorders. It has a role as an anx...
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  • h-89
    h-89
    • Cat. No.:
    • B1662168
    • CAS No.:
    • 127243-85-0
    • Molecular Formula:
    • C20H22BrCl2N3O2S
    • Molecular Weight:
    • 519.3 g/mol
    Description
    N-[2-(4-bromocinnamylamino)ethyl]isoquinoline-5-sulfonamide dihydrochloride is a hydrochloride salt prepared from N-[2-(4-bromocinnamylamino)ethyl]isoquinoline-5-sulfonamide and two equivalents of hydrogen chlor...
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  • Spirodiclofen
    Spirodiclofen
    • Cat. No.:
    • B1663620
    • CAS No.:
    • 148477-71-8
    • Molecular Formula:
    • C21H24Cl2O4
    • Molecular Weight:
    • 411.3 g/mol
    Description
    Spirodiclofen is an organochlorine acaricide, a dichlorobenzene, an oxaspiro compound and a gamma-lactone. It is functionally related to a 1,3-dichlorobenzene.
    Spirodiclofen can cause cancer according to The ...
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  • OSIP-486823
    OSIP-486823
    • Cat. No.:
    • B1663493
    • CAS No.:
    • 200803-37-8
    • Molecular Formula:
    • C29H28FNO4
    • Molecular Weight:
    • 473.5 g/mol
    Description
    OSIP-486823 is a novel microtubule-interfering agent with distinct biological effects on both protein kinase G (PKG) and microtubules.
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  • Apomorphine hydrochloride
    Apomorphine hydrochloride
    • Cat. No.:
    • B1663692
    • CAS No.:
    • 314-19-2
    • Molecular Formula:
    • C17H17NO2
    • Molecular Weight:
    • 267.32 g/mol
    Description
    Apomorphine is an aporphine alkaloid. It has a role as an alpha-adrenergic drug, a serotonergic drug, an antidyskinesia agent, a dopamine agonist, an antiparkinson drug and an emetic. It derives from a hydride o...
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  • Apilimod
    Apilimod
    • Cat. No.:
    • B1663032
    • CAS No.:
    • 541550-19-0
    • Molecular Formula:
    • C23H26N6O2
    • Molecular Weight:
    • 418.5 g/mol
    Description
    Apilimod (STA 5326) is a potent IL-12/IL-23 inhibitor, and strongly inhibits IL-12 in IFNg/SAC-stimulated human PBMCs and SAC-treated monkey PBMCs. Apilimod is a potent and highly selective PIKfyve inhibitor....
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